[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methanamine hydrochloride
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Overview
Description
“(5-(Methoxymethyl)-1,2,4-oxadiazol-3-yl)methanamine hydrochloride” is a chemical compound . It is a derivative of methanamine . The compound is stored at room temperature and should be kept dry and cool .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C6H11ClN2O2 . The InChI code for this compound is 1S/C6H10N2O2.ClH/c1-9-3-6-5(2-7)8-4-10-6;/h4H,2-3,7H2,1H3;1H .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . The molecular weight of this compound is 178.62 . The compound is hygroscopic .Scientific Research Applications
Synthesis Techniques : Studies have shown the successful synthesis of related 1,2,4-oxadiazole compounds using different methods. For example, 1-[5-(4-Tolyl)-1,3,4-oxadiazol-2-yl]methanamine and 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine were synthesized via the polyphosphoric acid condensation route, which was found to be high yielding and efficient (Shimoga, Shin, & Kim, 2018).
Antimicrobial Applications : Some derivatives of 1,3,4-oxadiazole, such as 4-((5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)methoxy)-N-(benzylidene derivatives), have demonstrated in vitro antibacterial activity against Gram-positive and Gram-negative bacteria and antifungal activity (Kapadiya, Dubal, Bhola, & Dholaria, 2020).
Selective Receptor Agonist : Certain oxadiazole compounds have been identified as selective agonists for specific receptors. For instance, 2-chloro-5-methoxy-4-[5-(2-piperidylmethyl)-1,2,4-oxadiazol-3-yl]aniline showed high affinity for the human 5-HT4 receptor, suggesting its potential in neurological applications (Suzuki et al., 1999).
Cytotoxic Agents : N-benzyl-1-(5-aryl-1,3,4-oxadiazol-2-yl)-1-(1H-pyrrol-2-yl)methanamines, synthesized through a one-pot reaction, exhibited significant cytotoxic activity against various cancer cell lines, highlighting their potential in cancer research (Ramazani et al., 2014).
Alzheimer's Disease Treatment : Research on oxadiazole derivatives such as 1-isopropyl-3-{5-[1-(3-methoxypropyl) piperidin-4-yl]-[1,3,4]oxadiazol-2-yl}-1H-indazole oxalate, known as Usmarapride, has shown potential for treating cognitive deficits associated with Alzheimer's disease. Usmarapride displayed promising results in cognition models and phase 1 clinical studies (Nirogi et al., 2021).
Nematocidal Activity : Novel 1,2,4-oxadiazole derivatives with a 1,3,4-thiadiazole amide moiety have demonstrated good nematocidal activity against Bursaphelenchus xylophilus, suggesting their use as nematicides (Liu, Wang, Zhou, & Gan, 2022).
Safety and Hazards
This compound may be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust, wash face, hands, and any exposed skin thoroughly after handling, wear protective gloves/protective clothing/eye protection/face protection, and use only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3O2.ClH/c1-9-3-5-7-4(2-6)8-10-5;/h2-3,6H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROAQOHMGIPPJBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=NC(=NO1)CN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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